4-chloro-N-[2-(1H-indol-3-yl)ethyl]-N-(8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl)benzamide hydrochloride

• IUPAC Name: 4-chloro-N-[2-(1H-indol-3-yl)ethyl]-N-(8-methyl-8-azabicyclo[3.2.1]oct-2-en-3-yl)benzamide;hydrochloride
• InChI: InChI=1S/C25H26ClN3O.ClH/c1-28-20-10-11-21(28)15-22(14-20)29(25(30)17-6-8-19(26)9-7-17)13-12-18-16-27-24-5-3-2-4-23(18)24;/h2-9,14,16,20-21,27H,10-13,15H2,1H3;1H
• InChI Key: CDVUKEJIJJNWBB-UHFFFAOYSA-N
• Canonical SMILES: CN1C2CCC1C=C(C2)N(CCC3=CNC4=CC=CC=C43)C(=O)C5=CC=C(C=C5)Cl.Cl
• Molecular Formula: C25H27Cl2N3O
• Molecular Weight: 456.4 g/mol

Description

Indole derivatives are a significant heterocyclic system in natural products and drugs. They play a main role in cell biology and are known for their vast array of biological activities. The compound you mentioned seems to be a complex organic molecule that contains an indole ring, which is a prevalent moiety in many biologically active compounds.

Synthesis Analysis

A common method for the preparation of amides, which your compound is, is through N, N′-dicyclohexylcarbodiimide (DCC) mediated coupling between amines and carboxylic acids. DCC is a dehydrating agent commonly used for the preparation of esters, amides, and anhydrides.

Future Directions

Indoles and their derivatives continue to attract attention due to their wide range of biological activities. Future research may focus on synthesizing new indole derivatives and studying their potential applications in medicine.